Cas no 1213641-09-8 ((1S)-1-(5-nitropyridin-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine
• CAS No: 1213641-09-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6225838
• PubChem ID: 55262369
• Update Time: 2025-05-20

(1S)-1-(5-nitropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine
• AKOS006302314
• 1213641-09-8
• EN300-1839367

• Inchi： 1S/C7H9N3O2/c1-5(8)7-3-2-6(4-9-7)10(11)12/h2-5H,8H2,1H3/t5-/m0/s1
• InChI Key： NOZCGCIJCPPPMK-YFKPBYRVSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)[C@H](C)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.7Ų

Additional information on (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine

Introduction to (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic approaches. One such compound, identified by the CAS number 1213641-09-8, is (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine. This compound, characterized by its unique structural and chemical properties, has garnered significant attention in recent years due to its promising applications in drug discovery and molecular research.

The molecular structure of (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine consists of a pyridine ring substituted with a nitro group at the 5-position and an amine group attached to an ethyl chain. This configuration endows the compound with distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules. The stereochemistry, specifically the (1S) configuration, is crucial as it influences the compound's interaction with biological targets, thereby impacting its efficacy and selectivity.

In recent years, there has been a surge in research focusing on nitroaromatic compounds due to their broad spectrum of biological activities. The nitro group in (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine serves as a key pharmacophore, enabling interactions with various enzymes and receptors. Studies have demonstrated that nitroaromatic derivatives can exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The ability of these compounds to undergo bioactivation, converting the nitro group into a reactive species like hydroxylamine or nitrosyl anion, further enhances their therapeutic potential.

One of the most exciting aspects of (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine is its role in developing next-generation therapeutics. Researchers have been exploring its utility in creating targeted drug delivery systems and prodrugs that release active metabolites within specific cellular compartments. This approach not only improves drug bioavailability but also minimizes side effects by confining the therapeutic action to diseased tissues.

The compound's relevance extends beyond its direct application in drug development. It serves as a valuable tool for chemists and biologists studying molecular interactions and signaling pathways. For instance, (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine has been used in assays designed to investigate the effects of nitroaromatic compounds on protein function and cellular processes. These studies contribute to our understanding of disease mechanisms and provide insights into potential therapeutic strategies.

Advances in synthetic chemistry have enabled more efficient and scalable production of (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine, making it more accessible for research purposes. Techniques such as asymmetric synthesis have been particularly instrumental in achieving high enantiomeric purity, which is critical for evaluating the stereochemical specificity of biological interactions. This progress underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of this compound.

The future prospects of (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine are vast, with ongoing studies exploring its applications in areas such as neurodegenerative diseases and infectious disorders. The compound's unique structural features make it an ideal candidate for designing molecules that can modulate complex biological pathways. As research continues to uncover new therapeutic possibilities, (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine is poised to remain at the forefront of chemical biology innovation.

In conclusion, (1S)-1-(5-nitropyridin-2-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure, combined with its broad range of biological activities, makes it a promising candidate for developing novel therapeutics. As research progresses, this compound will continue to play a crucial role in advancing our understanding of disease mechanisms and improving patient care.